Cas no 189388-22-5 (Endomorphin 1)
Endomorphin-1 is a naturally occurring endogenous opioid peptide that exhibits high affinity and selectivity for the μ-opioid receptor (MOR). As a tetrapeptide (Tyr-Pro-Trp-Phe-NH₂), it demonstrates potent analgesic effects, surpassing the activity of many synthetic opioids. Its mechanism involves binding to MORs in the central nervous system, modulating pain perception and emotional responses. Endomorphin-1 is widely utilized in neuropharmacological research to study opioid receptor interactions, pain pathways, and potential therapeutic applications. Its specificity for MORs minimizes off-target effects, making it a valuable tool for investigating analgesia, addiction mechanisms, and neurophysiological processes. The peptide is typically synthesized under controlled conditions to ensure purity and bioactivity.
Endomorphin 1 structure
Product Name:Endomorphin 1
CAS No:189388-22-5
MF:C34H38N6O5
MW:610.702727794647
MDL:MFCD32666117
CID:215733
Update Time:2025-06-07
Endomorphin 1 Chemical and Physical Properties
Names and Identifiers
-
- L-Phenylalaninamide,L-tyrosyl-L-prolyl-L-tryptophyl-
- (2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]-N-[(2S)-1-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]pyrrolidine-2-carboxamide
- Endomorphin 1
- ENDOMORPHIN-1
- TYR-PRO-TRP-PHE-NH2
- Endomorphin 1,Endomorphin 1,
- H-Tyr-Pro-Trp-Phe-NH2
- Tyr-Pro-Trp-Phe
- YPWF-NH2
- L-Tyrosyl-L-prolyl-L-tryptophyl-L-phenylalaninamide
- ENDOMORPHIN-1 (HUMAN, BOVINE)
- (2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]-N-[(1S)-1-[[(1S)-1-carbamoyl-2-phenyl-ethyl]carbamoyl]-2-(1H-indol-3-yl)ethyl]pyrrolidine-2-carboxamide
-
- MDL： MFCD32666117
- Inchi： 1S/C34H38N6O5/c35-26(17-22-12-14-24(41)15-13-22)34(45)40-16-6-11-30(40)33(44)39-29(19-23-20-37-27-10-5-4-9-25(23)27)32(43)38-28(31(36)42)18-21-7-2-1-3-8-21/h1-5,7-10,12-15,20,26,28-30,37,41H,6,11,16-19,35H2,(H2,36,42)(H,38,43)(H,39,44)/t26-,28-,29-,30-/m0/s1
- InChI Key： ZEXLJFNSKAHNFH-SYKYGTKKSA-N
- SMILES： O=C([C@@H]1CCCN1C([C@H](CC1C=CC(=CC=1)O)N)=O)N[C@H](C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)CC1=CNC2C=CC=CC1=2
Computed Properties
- Exact Mass: 610.29000
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 45
- Rotatable Bond Count: 15
Experimental Properties
- Density: 1.343±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 144-146 ºC
- Solubility: Insuluble (9.2E-3 g/L) (25 ºC),
- PSA: 183.64000
- LogP: 3.79490
Endomorphin 1 Security Information
- WGK Germany：3
- RTECS：SQ7316800
- Storage Condition：Protect from light, stored under nitrogen Powder -80°C 2 years -20°C 1 year In solvent -80°C 6 months -20°C 1 month
Endomorphin 1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-7086-5mg |
Endomorphin 1 |
189388-22-5 | 95.10% | 5mg |
$55.0 | 2022-04-27 | |
| ChemScence | CS-7086-10mg |
Endomorphin 1 |
189388-22-5 | 95.10% | 10mg |
$77.0 | 2022-04-27 | |
| ChemScence | CS-7086-25mg |
Endomorphin 1 |
189388-22-5 | 95.10% | 25mg |
$132.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E65080-5mg |
Endomorphin 1 |
189388-22-5 | 95% | 5mg |
¥498.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E65080-25mg |
Endomorphin 1 |
189388-22-5 | 95% | 25mg |
¥1398.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E65080-10mg |
Endomorphin 1 |
189388-22-5 | 95% | 10mg |
¥698.0 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajcp4372-25mg |
Endomorphin-1 |
189388-22-5 | 98% | 25mg |
￥481.00 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TQ0267-2 mg |
Endomorphin-1 |
189388-22-5 | 95.92% | 2mg |
￥315.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TQ0267-5 mg |
Endomorphin-1 |
189388-22-5 | 95.92% | 5mg |
￥457.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TQ0267-10 mg |
Endomorphin-1 |
189388-22-5 | 95.92% | 10mg |
￥657.00 | 2022-04-26 |
Endomorphin 1 Suppliers
Amadis Chemical Company Limited
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(CAS:189388-22-5)Endomorphin 1
Order Number:A1004168
Stock Status:in Stock
Quantity:25mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:01
Price ($):176.0
Email:sales@amadischem.com
Endomorphin 1 Related Literature
-
Giuliana Cardillo,Luca Gentilucci,Alessandra Tolomelli,Maria Calienni,Ahmed R. Qasem,Santi Spampinato Org. Biomol. Chem. 2003 1 1498
-
Honglin Sun,Bingfang He,Jiaxing Xu,Bin Wu,Pingkai Ouyang Green Chem. 2011 13 1680
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Antonija Tomi?,Sanja Tomi? Dalton Trans. 2014 43 15503
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Yuan Wang,Junxian Yang,Xin Liu,Long Zhao,Dongxu Yang,Jingjing Zhou,Dan Wang,Lingyun Mou,Rui Wang Org. Biomol. Chem. 2017 15 4951
-
Shayli Varasteh Moradi,Waleed M. Hussein,Pegah Varamini,Pavla Simerska,Istvan Toth Chem. Sci. 2016 7 2492
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Amadis Chemical Company Limited
(CAS:189388-22-5)Endomorphin 1
Purity:99%
Quantity:25mg
Price ($):176.0